Cas no 1549437-07-1 (5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid)

5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with a methyl group at the 5-position and a 2-trifluoromethylphenyl moiety at the 2-position. The carboxylic acid functional group at the 4-position enhances its reactivity, making it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the thiazole ring offers structural diversity for medicinal chemistry applications. This compound is valued for its potential in constructing biologically active molecules, including enzyme inhibitors and receptor modulators, due to its well-defined stereoelectronic properties and synthetic accessibility.

5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid structure

1549437-07-1 structure

Product Name:5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid

CAS No:1549437-07-1

MF:C₁₂H₈F₃NO₂S

MW:287.257632255554

MDL:MFCD25202031

CID:5210117

Update Time:2026-03-06

5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid
- MDL： MFCD25202031
- Inchi： 1S/C12H8F3NO2S/c1-6-9(11(17)18)16-10(19-6)7-4-2-3-5-8(7)12(13,14)15/h2-5H,1H3,(H,17,18)
- InChI Key： MDQUIJTUUYWXSZ-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C(O)=O)N=C1C1=CC=CC=C1C(F)(F)F

5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB475072-1 g	5-Methyl-2-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid; .	1549437-07-1		1g	€850.90	2023-04-21
abcr	AB475072-1g	5-Methyl-2-(2-trifluoromethyl-phenyl)-thiazole-4-carboxylic acid; .	1549437-07-1		1g	€850.90	2025-04-20

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Additional information on 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid

Introduction to 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid (CAS No. 1549437-07-1)

5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid (CAS No. 1549437-07-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid is composed of a thiazole ring, a methyl group, and a trifluoromethyl-substituted phenyl group, all of which contribute to its distinct chemical properties. The thiazole ring, known for its biological activity, is a common scaffold in many pharmaceuticals due to its ability to modulate various biological targets. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its anti-cancer effects are linked to its ability to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

In the context of drug discovery, 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid has been explored as a lead compound for the development of new drugs targeting specific diseases. One notable application is in the treatment of neurodegenerative disorders, where this compound has shown promise in modulating key pathways associated with neuroinflammation and oxidative stress. Preclinical studies have demonstrated that it can effectively reduce neuroinflammatory markers and improve cognitive function in animal models of Alzheimer's disease.

The pharmacokinetic properties of 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution within the body, while its metabolic stability ensures prolonged therapeutic effects. These properties make it an ideal candidate for oral administration, which is often preferred in clinical settings due to patient compliance and convenience.

In addition to its therapeutic potential, 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid has been investigated for its use as a building block in organic synthesis. Its unique structure allows for the introduction of various functional groups through chemical modifications, enabling the synthesis of a diverse array of derivatives with tailored properties. This versatility has led to its use in the development of novel materials and pharmaceutical intermediates.

The synthesis of 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid involves several well-established synthetic routes. One common approach involves the reaction of 2-trifluoromethylbenzaldehyde with thiourea followed by cyclization and subsequent functionalization steps. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for both academic research and industrial applications.

In conclusion, 5-Methyl-2-(2-trifluoromethylphenyl)-thiazole-4-carboxylic acid (CAS No. 1549437-07-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.